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Compound Name: Tripotassium tris(oxalato)ferrate

Cat. No.: B083303 Get Quote

A Comparative Guide to the Quantum Yield of
Ferrioxalate Actinometry
For Researchers, Scientists, and Drug Development Professionals

The potassium ferrioxalate actinometer is a widely used chemical tool for measuring light

intensity, particularly in photochemical and photobiological studies. Its utility stems from a well-

characterized photochemical reaction with a high and stable quantum yield over a broad range

of wavelengths. This guide provides a compilation of literature values for the quantum yield of

ferrioxalate at various wavelengths, details the experimental protocol for its determination, and

presents a visual workflow of the process.

Quantitative Data: Quantum Yield of Ferrioxalate
The quantum yield (Φ) of the ferrioxalate actinometer, which is the number of Fe(II) ions formed

per photon absorbed, varies with the wavelength of irradiation. Below is a summary of reported

quantum yield values at different wavelengths, compiled from various scientific sources.
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Wavelength (nm) Quantum Yield (Φ)
Ferrioxalate
Concentration
(mol/L)

Reference

253.7 1.38 ± 0.03 Not Specified [1][2]

254 1.25 0.006

297 1.24 0.006

313 1.24 0.006

363.8 1.283 ± 0.023 0.006 [3]

365/366 1.26 ± 0.03 Not Specified [4][5]

385 ~1.2 Not Specified [6]

406.7 1.188 ± 0.012 0.006 [3]

457.9 0.845 ± 0.011 0.15 [3]

Note: The quantum yield of the ferrioxalate actinometer is known to be largely independent of

temperature, concentration, and light intensity, making it a robust chemical actinometer.[7]

However, at higher concentrations and longer wavelengths, some variations have been

observed.

Experimental Protocol for Ferrioxalate Actinometry
The determination of the quantum yield of a photochemical reaction using the ferrioxalate

actinometer involves the photoreduction of Fe(III) to Fe(II). The amount of Fe(II) produced is

then quantified spectrophotometrically.

Materials and Reagents:

Potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O) solution (typically 0.006 M or 0.15 M in 0.05 M

H₂SO₄)

1,10-phenanthroline solution

Buffer solution (e.g., sodium acetate)
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Sulfuric acid (H₂SO₄)

Distilled or deionized water

Procedure:

Preparation of the Actinometer Solution: A solution of potassium ferrioxalate is prepared in a

sulfuric acid solution. This solution is sensitive to light and should be prepared in the dark or

under red light.[8]

Irradiation: The ferrioxalate solution is placed in a suitable cuvette and irradiated with a

monochromatic light source of a known wavelength for a specific period. A portion of the un-

irradiated solution is kept as a blank.

Complexation: After irradiation, an aliquot of the irradiated solution and the blank are taken. A

solution of 1,10-phenanthroline and a buffer are added to each. The Fe(II) ions produced

during irradiation react with 1,10-phenanthroline to form a stable, intensely colored red-

orange complex, [Fe(phen)₃]²⁺.[9]

Spectrophotometric Measurement: The solutions are kept in the dark for a period to allow for

complete complex formation. The absorbance of the colored complex is then measured

using a spectrophotometer at its absorption maximum, which is typically around 510 nm. The

blank solution is used to zero the spectrophotometer.

Calculation of Fe(II) Concentration: The concentration of the Fe(II) ions formed is calculated

from the measured absorbance using the Beer-Lambert law and the known molar extinction

coefficient of the [Fe(phen)₃]²⁺ complex.

Determination of Photon Flux: The photon flux of the light source is determined by comparing

the amount of Fe(II) produced to the known quantum yield of the ferrioxalate actinometer at

the specific irradiation wavelength.

Visualizing the Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

quantum yield using ferrioxalate actinometry.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubs.aip.org/aip/jcp/article-pdf/40/2/519/18832293/519_1_online.pdf
https://cdnsciencepub.com/doi/10.1139/cjc-2022-0188
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

Prepare Potassium Ferrioxalate Solution in H₂SO₄

Prepare 1,10-Phenanthroline and Buffer Solutions

Irradiate Ferrioxalate Solution with Monochromatic Light

Take Aliquots of Irradiated and Blank Solutions

Add Phenanthroline and Buffer to Aliquots

Measure Absorbance at ~510 nm

Calculate Fe(II) Concentration

Determine Photon Flux / Quantum Yield

Click to download full resolution via product page

Caption: Experimental workflow for ferrioxalate actinometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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